Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate

• IUPAC Name: methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate
• InChI: InChI=1S/C15H17NO4/c1-10-3-4-11(7-14(10)15(18)19-2)16-8-12-5-6-13(9-17)20-12/h3-7,16-17H,8-9H2,1-2H3
• InChI Key: SQQAIEQVIFKQTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC=C(O2)CO)C(=O)OC
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate is a chemical compound that is widely used in scientific research. It is a derivative of the natural product lignan and has been found to have a range of interesting properties, including anti-inflammatory and anti-cancer effects. In

Mechanism of Action

The mechanism of action of Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer progression. It may also have antioxidant properties that help to protect cells from damage.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that contribute to inflammation. It has also been found to inhibit the activity of certain enzymes that are involved in cancer progression. In addition, it has been shown to have antioxidant properties that help to protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, which makes it easy to work with. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate. One area of interest is the development of new synthetic methods that can yield higher yields and purities of the compound. Another area of interest is the exploration of its potential therapeutic applications in other diseases, such as inflammatory bowel disease and multiple sclerosis. Finally, more research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate can be synthesized in several ways. One common method involves the reaction of 2-methylbenzoic acid with 5-bromo-2-(hydroxymethyl)furan in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with methyl iodide and a reducing agent such as lithium aluminum hydride to yield the final product.

Scientific Research Applications

Methyl 5-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylbenzoate has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been shown to have anti-cancer effects, particularly against breast cancer cells.